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Compound of Interest

Compound Name: 3-Indoleacetic acid-13C6

Cat. No.: B12401780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of 3-Indoleacetic acid-13C6 (¹³C₆-IAA), a stable isotope-labeled internal

standard crucial for the precise quantification of endogenous 3-indoleacetic acid (IAA), the

primary native auxin in plants. This document is intended to serve as a detailed resource for

researchers in plant biology, analytical chemistry, and drug development who utilize mass

spectrometry-based techniques for phytohormone analysis.

Core Chemical and Physical Properties
3-Indoleacetic acid-13C6 is a non-radioactive, stable isotope-labeled form of IAA where six

carbon atoms on the indole ring have been replaced with the heavy isotope, ¹³C. This isotopic

enrichment provides a distinct mass shift, making it an ideal internal standard for isotope

dilution mass spectrometry, a highly accurate method for absolute quantification.

Quantitative Data Summary
The key quantitative properties of 3-Indoleacetic acid-13C6 are summarized in the tables

below for easy reference and comparison.

Table 1: Chemical and Structural Information
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Property Value

Molecular Formula ¹³C₆C₄H₉NO₂

Molecular Weight 181.14 g/mol [1][2]

Accurate Mass 181.083[3]

CAS Number 100849-36-3[1][2][3][4]

Canonical SMILES
OC(CC1=CN[13C]2=[13CH][13CH]=[13CH]

[13CH]=[13C]12)=O[1]

InChI Key QOPBEBWGSGFROG-NCTJRARUSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white solid[1]

Melting Point

Not explicitly available for the labeled

compound, but the unlabeled IAA melts at 165-

169 °C (with decomposition).

Solubility

Soluble in ethanol (50 mg/ml), methanol,

DMSO, and sparingly in chloroform. Insoluble in

water[5]. One source indicates solubility in H₂O

at 1 mg/mL with ultrasonic warming to 60°C[6].

Isotopic Purity
Typically ≥99% for the ¹³C label[2][7]. Specific

products can have purities of 99.76%[6].

Storage Conditions

Store refrigerated (+2°C to +8°C) and protected

from light[2]. For stock solutions, storage at

-80°C for up to 6 months or -20°C for up to 1

month is recommended[4].

Chemical Structure
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The structure of 3-Indoleacetic acid-13C6 is identical to that of its unlabeled counterpart, with

the exception of the six carbon atoms in the benzene ring of the indole core, which are

substituted with ¹³C isotopes. This specific labeling is advantageous as it is chemically stable

and does not exchange with the environment, unlike deuterium labels which can be prone to

back-exchange.

Experimental Protocols
The primary application of 3-Indoleacetic acid-13C6 is as an internal standard for the

quantification of IAA in biological samples using Gas Chromatography-Mass Spectrometry

(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4][6] The use of a stable

isotope-labeled internal standard is considered the gold standard for phytohormone analysis

due to its ability to correct for analyte loss during sample preparation and variations in

instrument response.[8]

Detailed Methodology for IAA Quantification using GC-
MS with ¹³C₆-IAA Internal Standard
This protocol is a synthesized methodology based on established procedures for auxin

analysis.[8][9][10][11][12]

1. Sample Preparation and Extraction:

a. Harvest plant tissue (5-10 mg fresh weight is often sufficient) and immediately flash-freeze

in liquid nitrogen to quench metabolic activity.[10]

b. Accurately weigh the frozen tissue.

c. Add a known amount of 3-Indoleacetic acid-13C6 internal standard to the sample. The

amount should be in a similar range to the expected endogenous IAA concentration.

d. Homogenize the tissue in an appropriate extraction solvent (e.g., 80% methanol or 2-

propanol with 0.2 M imidazole buffer, pH 7.0).[11][13]

e. Incubate the homogenate on ice (e.g., for 1 hour) to ensure complete extraction.[11]

f. Centrifuge the sample to pellet cellular debris. Collect the supernatant.
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2. Solid-Phase Extraction (SPE) Purification:

a. A two-step SPE is often employed for purification.[10][11]

b. First SPE (Amino Resin): Condition an amino (NH₂) SPE cartridge. Load the supernatant.

The ionized IAA and ¹³C₆-IAA will be retained. Wash the cartridge to remove interfering

compounds. Elute the auxins with an acidic solvent.

c. Second SPE (Polymethylmethacrylate Epoxide Resin): This step can further purify the

sample.[10][11]

3. Derivatization:

a. Evaporate the purified fraction to dryness under a stream of nitrogen.

b. Derivatize the sample to make it volatile for GC analysis. A common method is methylation

using diazomethane to form the methyl ester of IAA.[10]

4. GC-MS Analysis:

a. Reconstitute the derivatized sample in a suitable solvent (e.g., ethyl acetate).

b. Inject the sample into a GC-MS system.

c. GC Conditions: Use a suitable capillary column (e.g., DB-5ms) with a temperature

gradient program to separate the analytes.

d. MS Conditions: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode.[8]

[9][12]

e. Ions to Monitor:

For endogenous (unlabeled) IAA-methyl ester: m/z 130 (base peak) and m/z 189

(molecular ion).

For ¹³C₆-IAA-methyl ester: m/z 136 and m/z 195. Some sources may report slightly

different m/z values based on the specific fragmentation patterns observed in their

instrumentation[8].
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f. Quantification: The concentration of endogenous IAA is calculated by comparing the peak

area ratio of the endogenous IAA to the ¹³C₆-IAA internal standard against a calibration

curve.

Experimental Workflow Diagram

1. Sample Preparation

2. Extraction

Flash-freeze, weigh,
add ¹³C₆-IAA

3. Solid-Phase Extraction (SPE)

Homogenize in solvent,
centrifuge, collect supernatant

4. Derivatization

Purify using NH₂ and/or
PMME resins

5. GC-MS Analysis

Evaporate to dryness,
methylate (e.g., with diazomethane)

6. Quantification

Inject, separate by GC,
detect by MS (SIM mode)

Click to download full resolution via product page
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Caption: A generalized workflow for the quantification of IAA using ¹³C₆-IAA and GC-MS.

Signaling Pathways
IAA exerts its effects on plant growth and development by modulating gene expression through

a well-characterized signaling pathway. The core of this pathway involves three main protein

families: the TIR1/AFB F-box proteins (auxin receptors), the Aux/IAA transcriptional repressors,

and the Auxin Response Factor (ARF) transcription factors.[14][15]

The Core Auxin Signaling Pathway
In the absence of auxin: Aux/IAA proteins bind to ARF transcription factors, preventing them

from regulating the expression of auxin-responsive genes.[14]

In the presence of auxin: IAA acts as a "molecular glue," promoting the interaction between

the TIR1/AFB receptor and the Aux/IAA repressor.[14] This interaction leads to the

ubiquitination of the Aux/IAA protein by the SCFTIR1/AFB E3 ubiquitin ligase complex.

The ubiquitinated Aux/IAA protein is then targeted for degradation by the 26S proteasome.

The degradation of the Aux/IAA repressor releases the ARF transcription factor, which can

then bind to Auxin Response Elements (AuxREs) in the promoters of target genes, leading to

the activation or repression of their transcription and ultimately, a physiological response.[15]

Auxin Signaling Pathway Diagram
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Caption: The core transcriptional auxin signaling pathway in the absence and presence of

auxin.

Conclusion
3-Indoleacetic acid-13C6 is an indispensable tool for accurate and reliable quantification of

endogenous IAA. Its stable isotopic label and chemical similarity to the native compound make

it the internal standard of choice for rigorous analytical studies in plant science and related
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fields. Understanding its properties and the methodologies for its use, as detailed in this guide,

is essential for researchers aiming to unravel the complex roles of auxin in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Isotopic Sentinel: A Technical Guide to 3-
Indoleacetic Acid-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401780#3-indoleacetic-acid-13c6-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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